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Compound of Interest

Compound Name: 1,1,1,3-Tetrachloroacetone

Cat. No.: B092175

An In-depth Technical Guide to 1,1,3-
Trichloroacetone

Disclaimer: The following guide details the chemical properties and structure of 1,1,3-
trichloroacetone. The initial request for "1,1,1,3-tetrachloroacetone” yielded limited results,
suggesting a possible typographical error. 1,1,3-trichloroacetone is a well-documented and
industrially significant compound, and this guide has been prepared under the assumption that
it is the intended subject of interest.

This technical guide provides a comprehensive overview of the core chemical properties,
structural information, and experimental protocols for 1,1,3-trichloroacetone, tailored for
researchers, scientists, and professionals in drug development.

Chemical Identity and Structure

1,1,3-Trichloroacetone is a chlorinated ketone that serves as a significant intermediate in
various organic syntheses.[1] Its structural and identifying information are summarized below.
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Identifier Value

IUPAC Name 1,1,3-trichloropropan-2-one[2]
Synonyms 1,1,3-Trichloro-2-propanone, TCA[2][3]
CAS Number 921-03-9[1][2][3][4][5]

Molecular Formula

CsHsCl:O[1][2][4][5]

Molecular Weight

161.41 g/mol [2][3][4]

SMILES String

CICC(=0)C(CI)CI[3]

InChl Key

ZWILTCXCTVMANU-UHFFFAOYSA-N[1][2][3]

Physicochemical Properties

The physical and chemical properties of 1,1,3-trichloroacetone are crucial for its handling,

application in reactions, and for safety considerations.

Property Value
Colorless to reddish, lachrymatory liquid with a
Appearance
pungent odor.[5]
Melting Point 9-11 °C[3][4]
Boiling Point 88-90 °C at 76 mmHQg[3][4]
Density 1.512 g/mL at 20 °C[3][4]
- Soluble in organic solvents, with limited
Solubility

solubility in water.[1][6]

Experimental Protocols: Synthesis of 1,1,3-

Trichloroacetone

A common method for the synthesis of 1,1,3-trichloroacetone is through the chlorination of

acetone. The following is a generalized experimental protocol based on documented

procedures.
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Objective: To synthesize 1,1,3-trichloroacetone by the chlorination of acetone.

Materials:

Acetone

Chlorine gas

Catalyst (e.g., an amine compound or iodine)[7][8]

Solvent (optional, e.g., an alcohol compound)

Water

Procedure:

« Initial Chlorination: Acetone is charged into a suitable reactor. A catalyst, such as an amine
compound, is introduced. Chlorine gas is then bubbled through the mixture at a controlled
temperature.

e Solvent Addition and Further Chlorination: A solvent may be added to the reaction mixture.
The chlorination process is continued until the desired level of chlorination is achieved,
yielding 1,1,3-trichloroacetone.

o Workup: The reaction is stopped, and any residual chlorine gas is removed. The product is
then purified, which may involve washing with water and distillation under reduced pressure.

Logical Workflow for Synthesis:
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Acetone and Catalyst

:

Chlorination

:

Formation of Dichloroacetone Intermediate

:

Further Chlorination

:

Crude 1,1,3-Trichloroacetone

:

Purification (Distillation)

:

Pure 1,1,3-Trichloroacetone

Click to download full resolution via product page

A simplified workflow for the synthesis of 1,1,3-trichloroacetone.

Reactivity and Applications

1,1,3-Trichloroacetone is a versatile reagent in organic synthesis. It is a precursor for the
generation of 1,3-dihalo oxyallyl intermediates, which can undergo [4+3] cycloadditions with
1,3-diene systems.[3] It is also used in the synthesis of chlorinated 5-hydroxy-4-methyl-2(5H)-

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b092175?utm_src=pdf-body-img
https://www.sigmaaldrich.com/JP/ja/product/aldrich/10879
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

furanones and mucochloric acid.[4] A significant application of this compound is as an
intermediate in the production of folic acid (Vitamin B9).

Safety and Handling

1,1,3-Trichloroacetone is a hazardous substance and requires careful handling.

Hazard Classifications:

Acute toxicity (Oral, Inhalation)[9]

Skin corrosion/irritation[9]

Serious eye damage/eye irritation

Hazardous to the aquatic environment[9]

Recommended Personal Protective Equipment (PPE):

o Eye/Face Protection: Tightly fitting safety goggles with side-shields.

« Skin Protection: Chemical-resistant gloves and protective clothing.

» Respiratory Protection: Use a full-face respirator if exposure limits are exceeded.
Handling and Storage:

e Handle in a well-ventilated area.[10]

e Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]

e Avoid contact with skin and eyes.[10]

First Aid Measures:

 If Swallowed: Get emergency medical help immediately. Do NOT induce vomiting.[9]

 If Inhaled: Remove the person to fresh air and keep comfortable for breathing. Get
emergency medical help immediately.[9]
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 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[9]

This guide provides a foundational understanding of 1,1,3-trichloroacetone for professionals in
scientific research and development. Always refer to the latest Safety Data Sheet (SDS) for
comprehensive safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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